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Compound of Interest

Compound Name: Vanyldisulfamide

Cat. No.: B086878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vanyldisulfamide, identified by the CAS number 119-85-7, is a chemical entity with the

systematic name 4-[[(4-hydroxy-3-methoxyphenyl)-(4-

sulfamoylanilino)methyl]amino]benzenesulfonamide. Despite its defined chemical structure, a

comprehensive review of publicly accessible scientific literature and patent databases reveals a

significant scarcity of in-depth technical information. This guide summarizes the available data

and highlights the current knowledge gaps regarding this compound.

Chemical and Physical Properties
Quantitative data on the physicochemical properties of Vanyldisulfamide is not readily

available in peer-reviewed literature. Chemical suppliers provide basic information, which is

summarized in the table below. Discrepancies in the molecular formula have been noted

across different supplier databases.
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Property Value Source

CAS Number 119-85-7 Chemical Supplier Databases

Systematic Name

4-[[(4-hydroxy-3-

methoxyphenyl)-(4-

sulfamoylanilino)methyl]amino]

benzenesulfonamide

Chemical Supplier Databases

Molecular Formula
C₂₀H₂₂N₄O₆S₂ or

C₂₁H₂₄N₄O₆S₂
Chemical Supplier Databases

Molecular Weight
478.55 g/mol (for

C₂₀H₂₂N₄O₆S₂)
Calculated

Note: The discrepancy in the molecular formula suggests potential variations in the reported

structure or the presence of different salt forms. Further analytical characterization would be

required to confirm the precise molecular composition.

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of Vanyldisulfamide are not described in the

public domain. However, based on its chemical structure, a plausible synthetic route could

involve the condensation of vanillin (4-hydroxy-3-methoxybenzaldehyde), sulfanilamide (4-

aminobenzenesulfonamide), and a second equivalent of sulfanilamide. This type of reaction is

a common method for the synthesis of bis-sulfonamide derivatives.

A generalized, hypothetical experimental workflow for such a synthesis is depicted below. It is

crucial to note that this is a theoretical pathway and has not been experimentally validated for

Vanyldisulfamide.
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Starting Materials

Reaction Conditions Process Purification and Product

Vanillin

Condensation Reaction

Sulfanilamide (2 eq.)

Suitable Solvent (e.g., Ethanol)

Acid or Base Catalyst (optional)

Heating/Reflux Purification (e.g., Recrystallization, Chromatography) Vanyldisulfamide

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for Vanyldisulfamide.

Biological Activity and Mechanism of Action
There is a notable absence of published research on the pharmacological properties, biological

activity, or mechanism of action of Vanyldisulfamide. The sulfonamide functional group is a

common motif in a wide range of therapeutic agents, particularly known for its antibacterial

(sulfonamide antibiotics) and diuretic (e.g., carbonic anhydrase inhibitors) properties. The

presence of two sulfonamide moieties in Vanyldisulfamide suggests that it could be

investigated for similar activities.
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Given the lack of specific data, no signaling pathways or logical relationships involving

Vanyldisulfamide can be depicted.

Conclusion and Future Directions
The current publicly available information on Vanyldisulfamide (CAS 119-85-7) is limited to its

basic chemical identity. There is a significant opportunity for researchers to conduct

foundational studies to characterize this compound fully. Future research should focus on:

Definitive Analytical Characterization: Confirmation of the precise chemical structure and

molecular formula using modern analytical techniques such as NMR, mass spectrometry,

and elemental analysis.

Development and Optimization of a Synthetic Protocol: Establishment of a reliable and

scalable synthetic route to produce high-purity Vanyldisulfamide for further study.

Physicochemical Profiling: Determination of key properties such as solubility, melting point,

and pKa.

Biological Screening: A broad-based biological screening to identify any potential

pharmacological activities, for instance, antimicrobial, anticancer, or enzyme inhibitory

effects.

Mechanism of Action Studies: Should biological activity be identified, subsequent studies to

elucidate the underlying mechanism of action would be warranted.

In conclusion, Vanyldisulfamide represents an under-investigated chemical entity. The

information presented in this guide is based on the sparse data currently available. Further

experimental work is essential to unlock its potential and provide the in-depth technical

understanding required by the scientific and drug development communities.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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